N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide

Specification

• Molecular Formula: C16H15N3O3S
• Molecular Weight: 329.4 g/mol
• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,8-dimethyl-4-oxochromene-2-carboxamide
• Standard InChI: InChI=1S/C16H15N3O3S/c1-4-13-18-19-16(23-13)17-15(21)12-7-11(20)10-6-8(2)5-9(3)14(10)22-12/h5-7H,4H2,1-3H3,(H,17,19,21)
• Standard InChI Key: FLVMCULDOQPULV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)C2=CC(=O)C3=CC(=CC(=C3O2)C)C

Introduction

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide is a heterocyclic organic compound that combines thiadiazole and chromene moieties. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including anticancer and antimicrobial properties. The synthesis of this compound typically involves multi-step reactions using various precursors and reagents.

Synthesis Methods

The synthesis of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide involves several key steps, often starting from 5-ethyl-1,3,4-thiadiazole derivatives and chromene derivatives. These reactions are typically carried out under controlled conditions and may require purification steps such as recrystallization or chromatography to isolate the desired product.

Potential Applications

While the specific applications of N-(5-ethyl-1,3,4-thiadiazol-2-yl)-6,8-dimethyl-4-oxo-4H-chromene-2-carboxamide are not extensively documented, compounds with similar structures have potential uses in medicinal chemistry and agricultural chemistry. Thiadiazole derivatives are known for their diverse pharmacological properties, which could include antimicrobial and anticancer activities.